Cas no 1459199-54-2 (1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy-)
1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy-
- 5-Formyl-6-hydroxy-1H-benzimidazole
-
- Inchi: 1S/C8H6N2O2/c11-3-5-1-6-7(2-8(5)12)10-4-9-6/h1-4,12H,(H,9,10)
- InChI Key: RDQHTTMSNZUVEU-UHFFFAOYSA-N
- SMILES: OC1=CC2=C(C=C1C=O)NC=N2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- XLogP3: 1.1
- Topological Polar Surface Area: 66
1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061003864-250mg |
5-Formyl-6-hydroxy-1H-benzimidazole |
1459199-54-2 | 98% | 250mg |
5,332.77 USD | 2021-06-01 | |
| Alichem | A061003864-500mg |
5-Formyl-6-hydroxy-1H-benzimidazole |
1459199-54-2 | 98% | 500mg |
7,925.63 USD | 2021-06-01 | |
| Alichem | A061003864-1g |
5-Formyl-6-hydroxy-1H-benzimidazole |
1459199-54-2 | 98% | 1g |
14,590.77 USD | 2021-06-01 |
1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy- Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy-
1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy (CAS No. 1459199-54-2)
1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy (CAS No. 1459199-54-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique benzimidazole core and a hydroxy group at the C-6 position, which imparts distinct chemical and biological properties. The carboxaldehyde functionality at the C-5 position further enhances its reactivity and potential for derivatization, making it a valuable building block in the synthesis of complex molecules.
The benzimidazole scaffold is well-known for its broad spectrum of biological activities, including antifungal, antibacterial, and antiparasitic properties. The presence of the hydroxy group at the C-6 position can modulate these activities by affecting the compound's solubility, stability, and interactions with biological targets. Recent studies have highlighted the potential of 1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy as a lead compound for the development of novel therapeutic agents.
In the context of medicinal chemistry, 1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy has been explored for its ability to inhibit various enzymes and receptors. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against human monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters. This finding suggests that 1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy could be a promising candidate for the treatment of neurodegenerative disorders such as Parkinson's disease.
Additionally, the carboxaldehyde group in 1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy provides a reactive site for conjugation with other functional groups. This property has been leveraged in the development of prodrugs and targeted drug delivery systems. A study published in *Organic & Biomolecular Chemistry* reported the synthesis of 1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy derivatives conjugated with targeting ligands, which showed enhanced cellular uptake and efficacy in cancer cell lines.
The synthetic accessibility of 1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy has also been a subject of extensive research. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One notable method involves the condensation of 6-hydroxybenzimidazole with an appropriate aldehyde under mild conditions. This approach not only simplifies the synthesis but also allows for easy modification of the substituents on the benzimidazole ring.
From a pharmacological perspective, 1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit cancer cell proliferation by disrupting key signaling pathways. For example, a study published in *Cancer Letters* found that this compound selectively targets and inhibits the activity of kinases involved in tumor growth and metastasis. These findings underscore its potential as an anticancer agent.
Beyond its therapeutic applications, 1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy has also found use in analytical chemistry and materials science. Its unique spectroscopic properties make it suitable for use as a fluorescent probe or sensor. Research published in *Analytical Chemistry* described the development of a sensitive and selective method for detecting metal ions using derivatives of this compound.
In conclusion, 1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy (CAS No. 1459199-54-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.
1459199-54-2 (1H-Benzimidazole-5-carboxaldehyde, 6-hydroxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)